Cas no 18402-22-7 (Tetradecyltrichlorosilane; 90%)

• Product Name: Tetradecyltrichlorosilane; 90%
• CAS No: 18402-22-7
• MF: C₁₄H₂₉Cl₃Si
• MW: 331.82456278801
• MDL: MFCD00051440
• CID: 87948
• PubChem ID: 87626
• Update Time: 2025-10-28

Tetradecyltrichlorosilane; 90% Chemical and Physical Properties

Names and Identifiers

• n-Tetradecyltrichlorosilane
• Myristyltrichlorosilane~Trichloro-n-tetradecylsilane
• Trichlorotetradecylsilane
• TETRADECYLTRICHLOROSILANE
• trichloro(tetradecyl)silane
• (n-C14H29)SiCl3
• Myristyltrichlorosilane
• Silane,trichlorotetradecyl
• Trichloromyristylsilane
• trichloro-tetradecyl-silane
• Trichlor-tetradecyl-silan
• trichlorotetradecyl-silan
• TRICHLORO-N-TETRADECYLSILANE
• Silane, trichlorotetradecyl-
• Myristyltrichlorosilane Trichloromyristylsilane Tetradecyltrichlorosilane
• LS-14360
• NS00123263
• NSC-136541
• DTXSID20885033
• SCHEMBL443492
• CS-0435533
• 18402-22-7
• Trichlorotetradecyl-Silane
• YST9DRT2MD
• MFCD00051440
• EC 678-409-4
• Trichloro(tetradecyl)silane #
• LPMVYGAHBSNGHP-UHFFFAOYSA-N
• T0924
• NSC136541
• NSC 136541
• AKOS025402712
• UNII-YST9DRT2MD
• G86102
• DTXCID501024444
• Tetradecyltrichlorosilane; 90%

• MDL： MFCD00051440
• Inchi： 1S/C14H29Cl3Si/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18(15,16)17/h2-14H2,1H3
• InChI Key： LPMVYGAHBSNGHP-UHFFFAOYSA-N
• SMILES： Cl[Si](CCCCCCCCCCCCCC)(Cl)Cl
• BRN： 1764981

Computed Properties

• Exact Mass: 330.11000
• Monoisotopic Mass: 330.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1 g/cm3
• Boiling Point: 155 °C
• Flash Point: 155-157°C/3mm
• Refractive Index: 1.4565
• PSA: 0.00000
• LogP: 7.34280
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

Tetradecyltrichlorosilane; 90% Security Information

• Hazardous Material transportation number：UN 2987
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• TSCA：Yes

Related Categories

• Other Chemical Reagents
• Material Chemicals Electrical Materials

Additional information on Tetradecyltrichlorosilane; 90%

Tetradecyltrichlorosilane (CAS No. 18402-22-7): A Comprehensive Overview

Tetradecyltrichlorosilane, also known as 18402-22-7, is a versatile organosilicon compound that has garnered significant attention in various industrial and scientific applications. This compound, with its chemical formula C₁₄H₂₉SiCl₃, is a member of the trichlorosilanes family and is widely used due to its unique properties and reactivity. The 90% concentration of Tetradecyltrichlorosilane makes it highly effective in processes requiring precise control over silane functionalities.

The synthesis of Tetradecyltrichlorosilane typically involves the reaction of tetradecyl chloride with silicon tetrachloride under specific conditions. This process ensures the formation of a stable compound with high purity, which is essential for its performance in various applications. Recent studies have highlighted the importance of optimizing synthesis parameters to enhance the yield and quality of Tetradecyltrichlorosilane, particularly in large-scale industrial settings.

Tetradecyltrichlorosilane exhibits remarkable chemical stability and reactivity, making it an ideal choice for surface modification applications. Its ability to form strong covalent bonds with hydroxyl groups on various substrates has led to its widespread use in the production of water-repellent coatings, anti-fouling surfaces, and high-performance polymers. For instance, researchers have demonstrated that Tetradecyltrichlorosilane-based coatings can significantly improve the durability and weather resistance of building materials, offering a sustainable solution for modern construction needs.

In the electronics industry, Tetradecyltrichlorosilane plays a pivotal role in the fabrication of advanced semiconductor devices. Its use in surface passivation and doping processes ensures enhanced device performance and reliability. Recent advancements in nanotechnology have further expanded its applications, with studies showing that Tetradecyltrichlorosilane can be employed to create ultra-thin films with exceptional electrical properties, paving the way for next-generation electronic devices.

The biomedical field has also benefited from the unique properties of Tetradecyltrichlorosilane. Its ability to modify surfaces at the nanoscale has led to innovative applications in drug delivery systems and biosensor development. For example, researchers have successfully utilized Tetradecyltrichlorosilane to create biocompatible surfaces that enhance cell adhesion and proliferation, opening new avenues for tissue engineering and regenerative medicine.

The environmental impact of Tetradecyltrichlorosilane has been a subject of recent research, with studies focusing on its biodegradation pathways and ecological effects. While initial findings suggest that it is not inherently hazardous under normal usage conditions, further investigations are underway to ensure its safe integration into eco-friendly industrial processes.

In conclusion, Tetradecyltrichlorosilane (CAS No. 18402-22-7) stands as a testament to the versatility and potential of organosilicon compounds. With ongoing research uncovering new applications and improving synthesis methods, this compound continues to be a cornerstone in diverse industries ranging from materials science to biotechnology. As technology advances, the role of Tetradecyltrichlorosilane is expected to expand further, driving innovation and sustainable development across global markets.